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Compound of Interest

Compound Name: Cobalt(ll) perchlorate hexahydrate

Cat. No.: B077673

Application Notes and Protocols for Cobalt(ll)
Perchlorate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of
Cobalt(ll) perchlorate hexahydrate. The following protocols and data are intended to ensure
laboratory safety and proper use of this compound in research and development settings.

Hazard Identification and Classification

Cobalt(ll) perchlorate hexahydrate is a powerful oxidizing agent and is suspected of causing
cancer.[1][2] It can intensify fires and cause skin and serious eye irritation.[1] Additionally, it
may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

GHS Hazard Classification:
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Hazard Class Category
Oxidizing solids Category 2
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Respiratory Sensitization Category 1
Carcinogenicity Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory tract irritation)

Physical and Chemical Properties

A summary of the key physical and chemical properties of Cobalt(ll) perchlorate hexahydrate
is provided below.

Property Value

Appearance Red crystalline solid[1]
Molecular Formula Co(ClO4)2:6H20

CAS Number 13478-33-6

Molecular Weight 365.93 g/mol

Melting Point 1534 °C / 2793.2 °F[1][3]
Solubility Soluble in water[4]

Odor Odorless[1]

Safe Handling and Personal Protective Equipment
(PPE)

Due to the hazardous nature of Cobalt(ll) perchlorate hexahydrate, strict adherence to safety
protocols is mandatory.
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All work with Cobalt(ll) perchlorate hexahydrate should be conducted in a properly
functioning chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Eye and Face Protection: Chemical safety goggles or a face shield are required.[3][6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[5][6]
Contaminated clothing should not be allowed out of the workplace and must be washed
before reuse.[4]

Respiratory Protection: If there is a risk of dust formation or if ventilation is inadequate, a
NIOSH-approved particulate respirator (e.g., N95) should be worn.[3]

Avoid contact with skin, eyes, and clothing.[1]
Do not breathe dust.
Wash hands thoroughly after handling the compound and before leaving the laboratory.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]
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Safe Handling Workflow
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:
:
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Cobalt(ll) perchlorate hexahydrate.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b077673?utm_src=pdf-body-img
https://www.benchchem.com/product/b077673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Storage Procedures

Proper storage of Cobalt(ll) perchlorate hexahydrate is critical to prevent accidents.

o General Storage: Store in a cool, dry, and well-ventilated area.[1][3] Keep containers tightly
closed.[1][3]

o Hygroscopic Nature: The compound is hygroscopic and sensitive to moisture.[1][3] Store
under an inert atmosphere if possible.[1][3]

e Incompatible Materials: Keep away from combustible materials, reducing agents, and strong
reducing agents.[1][3] Do not store near heat, sparks, or open flames.[6]

e Segregation: Store locked up and away from incompatible substances.[4][6]

Chemical Incompatibility

Cobalt(ll) Perchlorate

Hexahydrate

Incompatible With / Incompatible With |Incompatible With

Combustible Materials Reducing Agents .
(e.g., wood, paper, oil) (e.g., hydrides, sulfites) Strong Reducing Agents Excess Heat / Open Flames

Moisture / Water

Click to download full resolution via product page

Caption: Incompatibility chart for Cobalt(ll) perchlorate hexahydrate.

Emergency Procedures

In case of accidental exposure or spillage, follow these procedures immediately.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]
[6] Remove contaminated clothing. If skin irritation persists, call a physician.[3]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.[6]
If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[6] Rinse mouth with water and seek immediate medical attention.[6]

Spills: Evacuate personnel to a safe area.[6] Wear appropriate PPE. For small spills, sweep
up the solid material, avoiding dust generation, and place it in a suitable container for
disposal.[1] For large spills, contain the spillage and collect it with an electrically protected
vacuum cleaner or by wet-brushing.[6] Do not let the product enter drains.[6]
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Emergency Response Decision Tree

Cleanup with appropriate PPE:
- Sweep up carefully
- Avoid dust
- Place in sealed container for disposal

Seek Medical Attention
if symptoms persist

)

Click to download full resolution via product page

Caption: Decision tree for emergency response to spills or exposure.

Experimental Protocol: Catalytic Synthesis of
Dihydropyrimidinones

The following protocol is an example of the use of Cobalt(ll) perchlorate hexahydrate as a
catalyst in organic synthesis, specifically for the one-pot synthesis of dihydropyrimidinones.[7]

e Aldehyde (1 mmol)
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-ketoester (e.g., ethyl acetoacetate) (1 mmol)

Urea or Thiourea (1.5 mmol)

Cobalt(ll) perchlorate hexahydrate (5 mol%)

Solvent (e.g., ethanol)

Ultrasonic bath

Round-bottom flask

Magnetic stirrer and stir bar

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
combine the aldehyde (1 mmol), B-ketoester (1 mmol), urea or thiourea (1.5 mmol), and
Cobalt(ll) perchlorate hexahydrate (5 mol%).

Solvent Addition: Add the appropriate solvent (e.g., 5 mL of ethanol) to the flask.

Sonication: Place the flask in an ultrasonic bath and irradiate the reaction mixture at a
specified frequency (e.g., 40 kHz) and room temperature.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) until the starting materials are consumed.

Workup: Upon completion, pour the reaction mixture into crushed ice.

Isolation: Collect the precipitated solid product by vacuum filtration.

Purification: Wash the crude product with cold water and then recrystallize from a suitable
solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.

Characterization: Characterize the final product using appropriate analytical techniques (e.qg.,
NMR, IR, Mass Spectrometry).

This reaction should be performed in a well-ventilated fume hood.
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e The catalytic nature of Cobalt(ll) perchlorate hexahydrate means only a small amount is
needed, but it should still be handled with all the precautions outlined in this document.

o Be aware of the hazards associated with all other reagents and solvents used in the
synthesis.

Waste Disposal

o Dispose of Cobalt(ll) perchlorate hexahydrate and any contaminated materials as
hazardous waste.[6]

e Do not dispose of this chemical down the drain or in the regular trash.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EH&S) department for specific guidance.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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